Cas no 31695-73-5 (6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID)

• Product Name: 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
• CAS No: 31695-73-5
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• MDL: MFCD16437668
• CID: 4643962
• PubChem ID: 45496334
• Update Time: 2025-06-10

6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-(4-fluorophenyl)-1,2-dihydro-2-oxo-
• 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID

• MDL： MFCD16437668
• Inchi： 1S/C12H8FNO3/c13-8-3-1-7(2-4-8)10-6-5-9(12(16)17)11(15)14-10/h1-6H,(H,14,15)(H,16,17)
• InChI Key： UQFLNDWNBJVOJJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(F)C=C2)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID

Comprehensive Overview of 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID (CAS No. 31695-73-5)

6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID (CAS No. 31695-73-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its 2-oxo-1,2-dihydropyridine core and 4-fluorophenyl substituent, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its role in designing enzyme inhibitors and antimicrobial agents, aligning with current trends in drug discovery for resistant pathogens.

The structural uniqueness of 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID lies in its carboxylic acid functionality at the 3-position, which enables versatile chemical modifications. This feature is frequently exploited in medicinal chemistry to enhance binding affinity to biological targets. Recent studies highlight its utility in developing anti-inflammatory compounds, a hot topic given the global focus on chronic disease management. Its fluorine atom further optimizes pharmacokinetic properties, a key consideration in modern drug design.

From a synthetic perspective, CAS No. 31695-73-5 serves as an intermediate for heterocyclic scaffolds prevalent in FDA-approved drugs. Analytical techniques like HPLC and NMR are critical for purity assessment, as impurities may affect downstream applications. Environmental scientists also explore its degradation pathways, addressing growing concerns about sustainable chemistry and green synthesis methods.

Market analysts note rising demand for fluorinated pharmaceuticals, with 6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID being a sought-after reference standard. Its compatibility with cross-coupling reactions makes it valuable for high-throughput screening libraries. Regulatory databases classify it under non-hazardous research chemicals, though proper laboratory safety protocols must always be followed.

Ongoing investigations explore its potential in central nervous system (CNS) drug development, leveraging the blood-brain barrier permeability often enhanced by fluorinated groups. Patent literature reveals its incorporation into kinase inhibitors, a dominant theme in oncology research. These applications position CAS No. 31695-73-5 as a compound of enduring relevance in life sciences innovation.